N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide

• IUPAC Name: N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide
• InChI: InChI=1S/C14H21N3O2/c1-17(2)10-13(18)16-11-7-8-14(15-9-11)19-12-5-3-4-6-12/h7-9,12H,3-6,10H2,1-2H3,(H,16,18)
• InChI Key: FVXAINSSNNYDFX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC1=CN=C(C=C1)OC2CCCC2
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide is a synthetic organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a pyridine ring substituted with a cyclopentyloxy group and a dimethylaminoacetamide moiety, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Pyridine Ring: The pyridine ring is synthesized through a series of reactions involving the cyclopentyl group and appropriate reagents.

Introduction of the Cyclopentyloxy Group: The cyclopentyloxy group is introduced via an etherification reaction, where cyclopentanol reacts with a suitable pyridine derivative.

Attachment of the Dimethylaminoacetamide Moiety: The final step involves the reaction of the intermediate compound with dimethylaminoacetyl chloride under controlled conditions to form the desired product.

Industrial Production Methods

Industrial production of N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide follows similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness, often involving automated reactors and continuous flow systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved often include signal transduction cascades and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-(6-cyclopentyloxypyridin-3-yl)cyclobutanecarboxamide
• (6-(cyclopentyloxy)pyridin-3-yl)(cyclopropyl)methanone

Uniqueness

N-(6-cyclopentyloxypyridin-3-yl)-2-(dimethylamino)acetamide stands out due to its specific combination of functional groups, which confer unique chemical and biological properties